Cas no 79-42-5 (2-sulfanylpropanoic acid)

2-sulfanylpropanoic acid structure

Product Name:2-sulfanylpropanoic acid

CAS No:79-42-5

Molecular Formula:C₃H₆O₂S

Molecular Weight:106.143539905548

MDL:MFCD00004862

CID:34180

PubChem ID:62326

2-sulfanylpropanoic acid Properties

Names and Identifiers

- Thiolactic acid
- 2-Mercaptopropanic Acid
- (+/-)-2-mercaptopropionic acid
- 2-mercapto-propanoicaci
- 2-thiolacticacid
- FEMA 3180
- FEMA 3810
- thiolactic
- Thiomilchsure
- 2-Mercaptopropanoic Acid
- 2-Mercaptopropionic Acid
- 2-sulfanylpropanoic acid
- 2-Mercaptopropanoic acid (ACI)
- Propionic acid, 2-mercapto- (8CI)
- Propionic acid, α-mercapto- (3CI)
- (±)-2-Mercaptopropionic acid
- 2-Thiolactic acid
- Mercaptolactic acid
- Mercaptopropionic acid
- α-Mercaptopropanoic acid
- α-Mercaptopropionic acid
- +Expand
- MDL： MFCD00004862
- InChIKey： PMNLUUOXGOOLSP-UHFFFAOYSA-N
- Inchi： 1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5)
- SMILES： O=C(C(C)S)O
- BRN： 506218

Computed Properties

Exact Mass: 106.00900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 106.009
Heavy Atom Count: 6
Complexity: 61.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 0.38930
PSA: 76.10000
Merck: 9340
Refractive Index: n20/D 1.481(lit.)
Water Partition Coefficient: MISCIBLE
Boiling Point: 115°C/20mmHg(lit.)
Melting Point: 10-14 °C (lit.)
Flash Point: Fahrenheit: 190.4 ° f
Celsius: 88 ° c
FEMA: 3180 | 2-MERCAPTOPROPIONIC ACID
Color/Form: Liquid with special smell, corrosive and tear inducing
PH: 2 (H2O, 20℃)(undiluted)
Solubility: It can be miscible with water, ethanol and ether
Density: 1.196 g/mL at 25 °C(lit.)

2-sulfanylpropanoic acid Security Information

Symbol: GHS05 GHS06
RTECS：UF5250000
WGK Germany：1
Safety Term：6.1
Safety Instruction： S26-S36/37/39-S45-S25
Packing Group：II
Packing Group：II
Risk Phrases：R22; R34
Hazard Level：6.1
Dangerous goods sign： C
Hazardous Material transportation number：UN 2936 6.1/PG 2
Hazard Statement： H301-H314
Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 34
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

2-sulfanylpropanoic acid Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-sulfanylpropanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB173648-10 g	2-Mercaptopropionic acid, 97%; .	79-42-5	97%	10 g	€51.60	2023-07-20
Enamine	EN300-20156-0.05g	2-sulfanylpropanoic acid	79-42-5	95%	0.05g	$19.0	2023-09-16
Life Chemicals	F2191-0225-0.25g	2-sulfanylpropanoic acid	79-42-5	95%+	0.25g	$18.0	2023-11-21
S e l l e c k ZHONG GUO	S6313-25ul	Thiolactic Acid	79-42-5	99%	25ul	¥794.55	2023-09-15
TRC	M252485-5g	2-Mercaptopropanoic Acid	79-42-5		5g	$ 55.00	2022-06-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L10257-10g	2-Mercaptopropionic acid, 97%	79-42-5	97%	10g	￥267.00	2023-02-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162374-100G	2-sulfanylpropanoic acid	79-42-5	>97.0%(GC)	100g	¥283.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M48130-25g	2-mercaptopropanoic acid	79-42-5		25g	¥58.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M830813-2.5kg	2-Mercaptopropionic acid	79-42-5	98%	2.5kg	5,200.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M0060-500g	2-sulfanylpropanoic acid	79-42-5	95.0%(GC&T)	500g	￥1175.0

2-sulfanylpropanoic acid Synthesis

Synthetic Circuit 1

5445-17-0

79-42-5

Reaction Conditions

1.1 Reagents: 2669091-24-9 Catalysts: Tetrabutylammonium bromide ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

A convenient synthesis of thiol, trithiocarbonate and disulphide

Gondi, Sudershan R.; Rissing, Christiana Julia; Son, David Y., ChemRxiv, 2021, 1, 1-23

Synthetic Circuit 2

598-78-7

79-42-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium thiosulfate ; rt → 90 °C; 5 h, 80 - 90 °C
1.3 Reagents: Sulfuric acid ; 2.5 h, 50 - 90 °C
1.4 1 h, 20 - 40 °C; 40 °C → 90 °C; 1 h, 60 - 90 °C

Reference

Clean synthesis process of 2-mercaptopropionic acid

Zhang, Peng; Wu, Kuixia; Qi, Xin, Shanghai Huagong, 2014, 39(2), 17-20

Synthetic Circuit 3

51440-83-6

79-42-5

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Ethanol , Water

Reference

Studies on organic thio acids. V

Biilmann, Einar, Justus Liebigs Annalen der Chemie, 1906, 348, 120-143

Synthetic Circuit 4

2768-02-7

79-42-5

Reaction Conditions

1.1 Catalysts: Azobisisobutyronitrile Solvents: Isopropanol ; 1 d, rt; 1 d, 60 °C

Reference

Transparent polyvinylsilsesquioxane aerogels: investigations on synthetic parameters and surface modification

Shimizu, Taiyo; Kanamori, Kazuyoshi ; Nakanishi, Kazuki, Journal of Sol-Gel Science and Technology, 2017, 82(1), 2-14

Synthetic Circuit 5

6431-92-1

79-42-5

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Isothiourea-catalysed enantioselective Michael addition of N-heterocyclic pronucleophiles to α,β-unsaturated aryl esters

Shu, Chang; Liu, Honglei; Slawin, Alexandra M. Z.; Carpenter-Warren, Cameron; Smith, Andrew D., Chemical Science, 2020, 11(1), 241-247

Synthetic Circuit 6

79-42-5

Reaction Conditions

1.1 Reagents: Gold Solvents: Ethanol ; 10 min, rt

Reference

Electrochemical Reduction of CO2 at Functionalized Au Electrodes

Fang, Yuxin; Flake, John C., Journal of the American Chemical Society, 2017, 139(9), 3399-3405

Synthetic Circuit 7

6431-92-1

79-42-5

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol
1.2 Reagents: Hydrochloric acid

Reference

Highly enantioselective construction of tertiary thioethers and alcohols via phosphine-catalyzed asymmetric γ-addition reactions of 5H-thiazol-4-ones and 5H-oxazol-4-ones: scope and mechanistic understandings

Wang, Tianli; Yu, Zhaoyuan; Hoon, Ding Long; Huang, Kuo-Wei; Lan, Yu; et al, Chemical Science, 2015, 6(8), 4912-4922

Synthetic Circuit 8

16056-34-1

79-42-5

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Water ; overnight, rt

Reference

Analytical developments for the determination of monomethylmercury complexes with low molecular mass thiols by reverse phase liquid chromatography hyphenated to inductively coupled plasma mass spectrometry

Bouchet, Sylvain; Bjoern, Erik, Journal of Chromatography A, 2014, 1339, 50-58

Synthetic Circuit 9

100-42-5

79-42-5

Reaction Conditions

1.1 Catalysts: 2,2-Dimethoxy-2-phenylacetophenone Solvents: Tetrahydrofuran ; 15 min

Reference

Norbornenyl-Based RAFT Agents for the Preparation of Functional Polymers via Thiol-Ene Chemistry

Stamenovic, Milan M.; Espeel, Pieter; Van Camp, Wim; Du Prez, Filip E., Macromolecules (Washington, 2011, 44(14), 5619-5630

Synthetic Circuit 10

383400-97-3

79-42-5

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane

Reference

S-4-Methoxytrityl mercapto acids: synthesis and application

Mourtas, S.; Gatos, D.; Kalaitzi, V.; Katakalou, C.; Barlos, K., Tetrahedron Letters, 2001, 42(39), 6965-6967

Synthetic Circuit 11

53907-46-3

79-42-5

Reaction Conditions

Reference

A process for the preparation of 2-mercaptoalkanoate esters as intermediates for agrochemicals, pharmaceuticals, and perfumes

, Japan, , ,

Synthetic Circuit 12

598-72-1

79-42-5

Reaction Conditions

Reference

Tetra-substituted ethylenes

Ireland, C. J.; Jones, K.; Pizey, J. S.; Johnson, S., Synthetic Communications, 1976, 6(3), 185-91

2-sulfanylpropanoic acid Raw materials

2-sulfanylpropanoic acid Preparation Products

2-sulfanylpropanoic acid (79-42-5)

2-sulfanylpropanoic acid Suppliers

Nantong Zhonghe Chemical New Material Co.LTD

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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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2-sulfanylpropanoic acid Related Literature

1. Indirect resolution of thiol enantiomers by high-performance liquid chromatography with a fluorescent chiral tagging reagent

Dongri Jin,Toshimasa Toyo’oka Analyst 1998 123 1271
2. Carbon–sulfur bond cleavage and reduction of thiols and dithioethers under oxidative conditions

Joseph E. Remias,Laurie E. Grove,Ayusman Sen Dalton Trans. 2003 3067
3. Highly luminescent and cytocompatible cationic Ag2S NIR-emitting quantum dots for optical imaging and gene transfection

Fatma Demir Duman,Ibrahim Hocaoglu,Deniz Gulfem Ozturk,Devrim Gozuacik,Alper Kiraz,Havva Yagci Acar Nanoscale 2015 7 11352
4. The synthesis and reduction of optically active 2-mercaptopropionic acid and some derivatives

L. N. Owen,M. B. Rahman J. Chem. Soc. C 1971 2432
5. Photostimulated control of luminescence quantum yield for colloidal Ag2S/2-MPA quantum dots

Oleg V. Ovchinnikov,Sergey V. Aslanov,Mikhail S. Smirnov,Irina G. Grevtseva,Aleksey S. Perepelitsa RSC Adv. 2019 9 37312
6. Synthesis of enantiomerically pure (R)- and (S)-2-sulfanylpropanoic acids (‘thiolactic acid’) from ethyl (S)-lactate using pig liver esterase

Robert P. Hof,Richard M. Kellogg J. Chem. Soc. Perkin Trans. 1 1995 1247
7. Optical rotatory dispersion and circular dichroism. Part LXXII. (2R)-Mercaptopropionic acid and related compounds

P. M. Scopes,R. N. Thomas,M. B. Rahman J. Chem. Soc. C 1971 1671
8. Improved synthesis of the super antioxidant, ergothioneine, and its biosynthetic pathway intermediates

Peguy Lutete Khonde,Anwar Jardine Org. Biomol. Chem. 2015 13 1415
9. Mercaptophosphonic acids as efficient linkers in quantum dot sensitized solar cells

Dmitry Aldakov,Muhammad T. Sajjad,Valentina Ivanova,Ashu K. Bansal,Jinhyung Park,Peter Reiss,Ifor D. W. Samuel J. Mater. Chem. A 2015 3 19050
10. Understanding the role of functional groups of thiolate ligands in electrochemical CO2 reduction over Au(111) from first-principles

Fuhua Li,Qing Tang J. Mater. Chem. A 2019 7 19872

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Cas no 79-42-5 (2-sulfanylpropanoic acid)

2-sulfanylpropanoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-sulfanylpropanoic acid Security Information

2-sulfanylpropanoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-sulfanylpropanoic acid Price

2-sulfanylpropanoic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

2-sulfanylpropanoic acid Raw materials

2-sulfanylpropanoic acid Preparation Products

2-sulfanylpropanoic acid Suppliers

2-sulfanylpropanoic acid Related Literature

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